1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine

• Molecular Formula: C12H14F3N3O4S
• Molecular Weight: 353.32 g/mol
• IUPAC Name: 1-methyl-4-[2-nitro-4-(trifluoromethyl)phenyl]sulfonylpiperazine
• InChI: InChI=1S/C12H14F3N3O4S/c1-16-4-6-17(7-5-16)23(21,22)11-3-2-9(12(13,14)15)8-10(11)18(19)20/h2-3,8H,4-7H2,1H3
• InChI Key: NFLDSGLQRBVZJM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Description

1-Methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine is a useful research compound. Its molecular formula is C12H14F3N3O4S and its molecular weight is 353.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-nitro-4-(trifluoromethyl)benzene-1-sulfonyl chloride (1.0 g, 1.73 mmol) in CH2Cl2 (50 mL) was added 1-methylpiperazine (0.40 mL, 3.6 mmol). The resulting mixture was allowed to stir at room temperature overnight, then diluted with CH2Cl2 (30 mL), the organic layer was washed with 9% aq. Na2CO3 (10 mL) and brine (10 mL). The organic layer was dried over anhydrous sodium sulfate, filtered and concentrated to afford the title compound as a white solid.